Cas no 32570-18-6 (Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-)

32570-18-6 structure
Product name:Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-
CAS No:32570-18-6
MF:C12H13NO
MW:187.237723112106
CID:1456638
Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-
- N-(2-hydroxyphenyl)-2,5-dimethylpyrrole
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- Inchi: 1S/C12H13NO/c1-9-7-8-10(2)13(9)11-5-3-4-6-12(11)14/h3-8,14H,1-2H3
- InChI Key: QODVKUWPXOZREZ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC=C1N1C(C)=CC=C1C
Computed Properties
- Exact Mass: 187.09979
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 319.6±30.0 °C(Predicted)
- PSA: 25.16
- pka: 7.91±0.35(Predicted)
Phenol, 2-(2,5-dimethyl-1H-pyrrol-1-yl)- Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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4. Back matter
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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